(6-Methoxy-pyrazin-2-yl)-thiourea

• Molecular Formula: C6H8N4OS
• Molecular Weight: 184.22 g/mol
• IUPAC Name: (6-methoxypyrazin-2-yl)thiourea
• InChI: InChI=1S/C6H8N4OS/c1-11-5-3-8-2-4(9-5)10-6(7)12/h2-3H,1H3,(H3,7,9,10,12)
• InChI Key: QGRUMDKUHXWFQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=CN=C1)NC(=S)N

Description

(6-Methoxy-pyrazin-2-yl)-thiourea is a useful research compound. Its molecular formula is C6H8N4OS and its molecular weight is 184.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (6-Methoxy-pyrazin-2-yl)-thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6-Methoxy-pyrazin-2-yl)-thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-Methoxy-pyrazin-2-ylamine (0.85 g, 6.8 mmol) is dissolved in ethanol (7 ml) and benzoylisothiocyanate (0.91 ml) is added dropwise. The mixture is heated to 80° C. with stirring for 10 minutes then allowed to cool to room temperature. The solvent is removed in vacuo and the resulting solid dissolved in 1M sodium hydroxide (15 ml) and heated under reflux for 1 hour. The resultant suspension is filtered and the solid washed with water and a little cold ethanol. The solid is dried in vacuo to yield the title compound.